Cas no 16864-45-2 (3-Methoxy-5-methyl-isoxazole)

• Product name: 3-Methoxy-5-methyl-isoxazole
• CAS No: 16864-45-2
• MF: C₅H₇NO₂
• MW: 113.11458
• CID: 1028489
• PubChem ID: 11768539

3-Methoxy-5-methyl-isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-methylisoxazole
• 3-methoxy-5-methyl-1,2-oxazole
• 3-methoxy-5-methyl-isoxazole
• G11088
• SCHEMBL6607334
• DTXSID30472014
• CS-0447808
• 16864-45-2
• CCCGZCQYXYLDIH-UHFFFAOYSA-N
• DB-294425
• BS-44268
• Isoxazole, 3-methoxy-5-methyl-
• 3-Methoxy-5-methyl-isoxazole

• Inchi： InChI=1S/C5H7NO2/c1-4-3-5(7-2)6-8-4/h3H,1-2H3
• InChI Key： CCCGZCQYXYLDIH-UHFFFAOYSA-N
• SMILES： CC1=CC(=NO1)OC

Computed Properties

• Exact Mass: 113.04771
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 35.26

Additional information on 3-Methoxy-5-methyl-isoxazole

测试